Cas no 2580250-13-9 (methyl 8-bromo-2-(chloromethyl)imidazo1,2-apyridine-6-carboxylate)

Methyl 8-bromo-2-(chloromethyl)imidazo[1,2-a]pyridine-6-carboxylate is a versatile heterocyclic compound featuring both bromo and chloromethyl functional groups, making it a valuable intermediate in organic synthesis and pharmaceutical research. The bromo substituent at the 8-position enhances reactivity for cross-coupling reactions, while the chloromethyl group at the 2-position allows for further derivatization. The ester moiety at the 6-position provides additional flexibility for hydrolysis or transesterification. This compound is particularly useful in the development of imidazo[1,2-a]pyridine-based scaffolds, which are relevant in medicinal chemistry for their biological activity. Its well-defined structure and functional group compatibility make it suitable for targeted modifications in drug discovery and material science applications.
methyl 8-bromo-2-(chloromethyl)imidazo1,2-apyridine-6-carboxylate structure
2580250-13-9 structure
Product Name:methyl 8-bromo-2-(chloromethyl)imidazo1,2-apyridine-6-carboxylate
CAS No:2580250-13-9
MF:C10H8BrClN2O2
MW:303.539720535278
MDL:MFCD33020456
CID:5661265
PubChem ID:155858811
Update Time:2025-06-12

methyl 8-bromo-2-(chloromethyl)imidazo1,2-apyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 2580250-13-9
    • Methyl 8-bromo-2-(chloromethyl)imidazo[1,2-a]pyridine-6-carboxylate
    • EN300-27685746
    • methyl 8-bromo-2-(chloromethyl)imidazo1,2-apyridine-6-carboxylate
    • MDL: MFCD33020456
    • Inchi: 1S/C10H8BrClN2O2/c1-16-10(15)6-2-8(11)9-13-7(3-12)5-14(9)4-6/h2,4-5H,3H2,1H3
    • InChI Key: SZMGBDGNPHFBRT-UHFFFAOYSA-N
    • SMILES: BrC1=CC(C(=O)OC)=CN2C=C(CCl)N=C21

Computed Properties

  • Exact Mass: 301.94577g/mol
  • Monoisotopic Mass: 301.94577g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 280
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 43.6Ų

methyl 8-bromo-2-(chloromethyl)imidazo1,2-apyridine-6-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-27685746-1g
methyl 8-bromo-2-(chloromethyl)imidazo[1,2-a]pyridine-6-carboxylate
2580250-13-9 95%
1g
$1070.0 2023-09-10
Enamine
EN300-27685746-5g
methyl 8-bromo-2-(chloromethyl)imidazo[1,2-a]pyridine-6-carboxylate
2580250-13-9 95%
5g
$3105.0 2023-09-10
Enamine
EN300-27685746-10g
methyl 8-bromo-2-(chloromethyl)imidazo[1,2-a]pyridine-6-carboxylate
2580250-13-9 95%
10g
$4606.0 2023-09-10
Enamine
EN300-27685746-0.05g
methyl 8-bromo-2-(chloromethyl)imidazo[1,2-a]pyridine-6-carboxylate
2580250-13-9 95.0%
0.05g
$249.0 2025-03-20
Enamine
EN300-27685746-0.1g
methyl 8-bromo-2-(chloromethyl)imidazo[1,2-a]pyridine-6-carboxylate
2580250-13-9 95.0%
0.1g
$372.0 2025-03-20
Enamine
EN300-27685746-0.25g
methyl 8-bromo-2-(chloromethyl)imidazo[1,2-a]pyridine-6-carboxylate
2580250-13-9 95.0%
0.25g
$530.0 2025-03-20
Enamine
EN300-27685746-0.5g
methyl 8-bromo-2-(chloromethyl)imidazo[1,2-a]pyridine-6-carboxylate
2580250-13-9 95.0%
0.5g
$835.0 2025-03-20
Enamine
EN300-27685746-1.0g
methyl 8-bromo-2-(chloromethyl)imidazo[1,2-a]pyridine-6-carboxylate
2580250-13-9 95.0%
1.0g
$1070.0 2025-03-20
Enamine
EN300-27685746-2.5g
methyl 8-bromo-2-(chloromethyl)imidazo[1,2-a]pyridine-6-carboxylate
2580250-13-9 95.0%
2.5g
$2100.0 2025-03-20
Enamine
EN300-27685746-5.0g
methyl 8-bromo-2-(chloromethyl)imidazo[1,2-a]pyridine-6-carboxylate
2580250-13-9 95.0%
5.0g
$3105.0 2025-03-20

Additional information on methyl 8-bromo-2-(chloromethyl)imidazo1,2-apyridine-6-carboxylate

Introduction to Methyl 8-bromo-2-(chloromethyl)imidazo[1,2-apyridine-6-carboxylate] (CAS No. 2580250-13-9)

Methyl 8-bromo-2-(chloromethyl)imidazo[1,2-apyridine-6-carboxylate], identified by its CAS number 2580250-13-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the imidazopyridine class, a heterocyclic structure known for its versatile biological activities and potential therapeutic applications.

The molecular structure of methyl 8-bromo-2-(chloromethyl)imidazo[1,2-apyridine-6-carboxylate] features a brominated imidazole ring fused with a pyridine moiety, which is further functionalized with a chloromethyl group and a carboxylate ester at the 6-position. This specific arrangement of substituents contributes to its unique chemical properties and reactivity, making it a valuable scaffold for drug discovery and development.

In recent years, there has been a growing interest in imidazopyridine derivatives due to their demonstrated efficacy in various pharmacological contexts. The bromo and chloromethyl substituents on the molecule are particularly noteworthy, as they serve as reactive handles for further chemical modifications. These functionalities allow for the introduction of additional pharmacophores or linking groups, facilitating the design of novel compounds with enhanced biological activity.

One of the most compelling aspects of methyl 8-bromo-2-(chloromethyl)imidazo[1,2-apyridine-6-carboxylate] is its potential as a precursor in the synthesis of more complex pharmaceutical agents. Researchers have leveraged this compound to develop molecules with targeted therapeutic effects, including those aimed at modulating signaling pathways associated with cancer, inflammation, and neurodegenerative diseases. The versatility of its structural framework makes it an attractive candidate for further exploration in medicinal chemistry.

Recent studies have highlighted the importance of imidazopyridine derivatives in addressing unmet medical needs. For instance, compounds structurally related to methyl 8-bromo-2-(chloromethyl)imidazo[1,2-apyridine-6-carboxylate] have shown promise in preclinical trials as inhibitors of kinases and other enzymes implicated in disease progression. The bromo and chloromethyl groups provide opportunities for selective binding to biological targets, thereby enhancing drug specificity and reducing off-target effects.

The synthesis of methyl 8-bromo-2-(chloromethyl)imidazo[1,2-apyridine-6-carboxylate] involves multi-step organic transformations that require precise control over reaction conditions. The introduction of the bromo and chloromethyl substituents is critical and often necessitates specialized methodologies to ensure high yield and purity. Advances in synthetic chemistry have enabled more efficient routes to this compound, making it more accessible for research purposes.

The pharmaceutical industry continues to invest in the development of novel heterocyclic compounds like methyl 8-bromo-2-(chloromethyl)imidazo[1,2-apyridine-6-carboxylate]. Its unique structural features make it a valuable building block for exploring new therapeutic strategies. By modifying its core scaffold or appending different functional groups, researchers can generate libraries of compounds with tailored biological properties.

In conclusion, methyl 8-bromo-2-(chloromethyl)imidazo[1,2-apyridine-6-carboxylate] represents a significant advancement in pharmaceutical chemistry. Its structural complexity and reactivity profile position it as a key intermediate in the development of next-generation drugs. As research progresses, this compound is expected to play an increasingly important role in addressing complex diseases and improving patient outcomes.

Recommended suppliers
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.